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Compound of Interest

Compound Name: D-Glucose-d2-1

Cat. No.: B15141769

Essential Safety and Handling Guide for D-
Glucose-d2-1

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling D-Glucose-d2-1. Adherence to these procedures will
ensure safe handling, use, and disposal of this compound in a laboratory setting.

Hazard Identification and Personal Protective
Equipment (PPE)

D-Glucose-d2-1 is a stable, non-radioactive isotope-labeled form of glucose. Based on the
safety data sheets for D-glucose and its deuterated analogs, it is not classified as a hazardous
substance.[1][2][3] However, it is imperative to follow standard laboratory safety protocols to
minimize any potential risks.

Recommended Personal Protective Equipment (PPE):
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PPE Item

Specification

Rationale

Eye Protection

Safety glasses with side

shields or goggles.[4][5]

Protects eyes from potential

splashes or airborne particles.

Hand Protection

Disposable nitrile gloves.[5][6]

Prevents direct skin contact

with the chemical.

Body Protection

A full-length laboratory coat.[4]
[7]

Protects skin and personal

clothing from spills.

Footwear

Closed-toe shoes.[4][7]

Prevents injuries from spills or

dropped equipment.

Handling and Storage

Proper handling and storage are essential to maintain the integrity of D-Glucose-d2-1 and

ensure a safe laboratory environment.

Operational Plan:

o Engineering Controls: Use in a well-ventilated area. A fume hood is not typically required for

handling non-volatile, non-hazardous solids but can be used as an added precaution to

control dust.[1]

e Handling Practices: Avoid generating dust when handling the solid powder.[8][9] Use

appropriate tools (e.g., spatula, weighing paper) for transferring the compound.

» Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.[1]

Storage Plan:

o Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][8]

o Incompatibilities: Avoid strong oxidizing agents.[8][10]

Experimental Workflow
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The following diagram outlines the standard workflow for handling D-Glucose-d2-1 from
receipt to disposal.

1. Receipt & Inspection

2. Don PPE

3. Weighing & Preparation

4. Experimentation

5. Decontamination

6. Waste Disposal

7. Doff PPE & Wash Hands

Figure 1. Experimental Workflow for D-Glucose-d2-1

Click to download full resolution via product page

Figure 1. Experimental Workflow for D-Glucose-d2-1

Disposal Plan
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While D-Glucose-d2-1 is not classified as hazardous, all chemical waste should be disposed of
responsibly to prevent environmental contamination.

Disposal Guidelines:

Waste Type Disposal Procedure

Dispose of as a hon-hazardous solid waste in
Unused D-Glucose-d2-1 accordance with local, state, and federal

regulations.[9][11]

Contaminated Labware (e.g., gloves, weigh Place in a designated solid waste container for

boats) laboratory materials.

Consult your institution's waste disposal

guidelines. Dilute aqueous solutions may be
Solutions containing D-Glucose-d2-1 permissible for drain disposal, but it is critical to

verify with your environmental health and safety

department.[1]

By following these guidelines, researchers can safely handle D-Glucose-d2-1, ensuring both
personal safety and the integrity of their experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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